5-fluoro-6-iodo-1-methyl-1H-indole

• Molecular Formula: C9H7FIN
• Molecular Weight: 275.06 g/mol
• IUPAC Name: 5-fluoro-6-iodo-1-methylindole
• InChI: InChI=1S/C9H7FIN/c1-12-3-2-6-4-7(10)8(11)5-9(6)12/h2-5H,1H3
• InChI Key: OYIQSAKZVAXDPT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=CC(=C(C=C21)I)F

Description

5-fluoro-6-iodo-1-methyl-1H-indole is a useful research compound. Its molecular formula is C9H7FIN and its molecular weight is 275.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 6-iodo-5-fluoro-1H-indole (0.495 g, 1.890 mmol) in dry DMF (7.0 mL) was added sodium hydride (55% suspension in oil) (0.124 g, 2.840 mmol) at 0° C. The mixture was stirred at 0° C. for 30 min, and then iodomethane (0.15 mL, 2.47 mmol) was added. The mixture was stirred for 1 hour at room temperature, and then quenched with ice and extracted with EtOAc (50 mL). The organic layer was washed with water, brine, dried over MgSO4, filtered, and concentrated. The residue was purified by column chromatography (EtOAc-hexane, 1:9) to afford 5-fluoro-6-iodo-1-methyl-1H-indole as a colorless solid (0.50 g, 96%).

Synthesis routes and methods II

Procedure details